7-(6-Bromopyridin-2-yl)-3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C11H12BrN5
• Molecular Weight: 294.15 g/mol
• IUPAC Name: 7-(6-bromopyridin-2-yl)-3-methyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C11H12BrN5/c1-8-14-15-11-7-16(5-6-17(8)11)10-4-2-3-9(12)13-10/h2-4H,5-7H2,1H3
• InChI Key: BXWVCSYOYPKUDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1CCN(C2)C3=NC(=CC=C3)Br

Description

7-(6-Bromopyridin-2-yl)-3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C11H12BrN5 and its molecular weight is 294.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass microwave reaction vessel was charged with 2,6-dibromopyridine (434 mg, 1.832 mmol, Aldrich), 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine (380 mg, 2.75 mmol, MolBridge) and potassium carbonate (253 mg, 1.832 mmol) in dioxane (1.8 mL). The reaction was stirred and heated in a Initiator microwave reactor (Personal Chemistry, Biotage AB, Inc., Uppsala, Sweden) at 140° C. for 4 h. The reaction was cooled to RT, H2O was added and the resulting precipitate was collected by filtration, washed with H2O and dried to give the crude product. MS (ESI, pos. ion) m/z: 294 (M+1).